Cas no 62016-93-7 (Pentane, 1-chloro-3-methyl-)

Pentane, 1-chloro-3-methyl- structure
Pentane, 1-chloro-3-methyl- structure
Product Name:Pentane, 1-chloro-3-methyl-
CAS No:62016-93-7
MF:C6H13Cl
MW:120.620421171188
CID:460637
PubChem ID:13162577
Update Time:2025-04-19

Pentane, 1-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1-chloro-3-methyl-
    • 1-CHLORO-3-METHYLPENTANE
    • EN300-674088
    • FT-0717935
    • AKOS006383662
    • DTXSID70977553
    • 62016-93-7
    • SCHEMBL2745292
    • Inchi: 1S/C6H13Cl/c1-3-6(2)4-5-7/h6H,3-5H2,1-2H3
    • InChI Key: NRLWLQUJUTWEJD-UHFFFAOYSA-N
    • SMILES: ClCCC(C)CC

Computed Properties

  • Exact Mass: 120.07069
  • Monoisotopic Mass: 120.0705781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 35.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.866
  • Boiling Point: 125.027°C at 760 mmHg
  • Flash Point: 25.01°C
  • Refractive Index: 1.412
  • PSA: 0

Pentane, 1-chloro-3-methyl- Pricemore >>

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Pentane, 1-chloro-3-methyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: (Trifluoromethyl)benzene ,  Cesium carbonate ,  N-Chloro-N-(1,1-dimethylethyl)-3,5-bis(trifluoromethyl)benzamide Catalysts: Benzoyl peroxide ;  rt → 65 °C; 7 h, 65 °C; rt → 65 °C; 17 h, 65 °C
Reference
Reagent-dictated site selectivity in intermolecular aliphatic C-H functionalizations using nitrogen-centered radicals
Carestia, Anthony M.; Ravelli, Davide; Alexanian, Erik J., Chemical Science, 2018, 9(24), 5360-5365

Production Method 2

Reaction Conditions
1.1 Reagents: Bromotrichloromethane ,  2769993-47-5 Solvents: Nitromethane ;  5 min, rt; cooled; 24 h, 28 °C
Reference
Taming the Chlorine Radical: Enforcing Steric Control over Chlorine-Radical-Mediated C-H Activation
Gonzalez, Miguel I. ; Gygi, David; Qin, Yangzhong ; Zhu, Qilei ; Johnson, Elizabeth J. ; et al, Journal of the American Chemical Society, 2022, 144(3), 1464-1472

Production Method 3

Reaction Conditions
1.1 Reagents: Carbon tetrachloride ,  N-(1,1-Dimethylethyl)-N-[(1-phenylethenyl)oxy]-3,5-bis(trifluoromethyl)benzamide Solvents: (Trifluoromethyl)benzene ;  16 h, rt → 60 °C
Reference
Diversification of aliphatic C-H bonds in small molecules and polyolefins through radical chain transfer
Fazekas, Timothy J. ; Alty, Jill W. ; Neidhart, Eliza K. ; Miller, Austin S. ; Leibfarth, Frank A. ; et al, Science (Washington, 2022, 375(6580), 545-550

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